Cas no 158503-83-4 (2-Heptanone, 4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-)

• Product Name: 2-Heptanone, 4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
• CAS No: 158503-83-4
• MF: C₁₆H₂₈O
• MW: 236.392925262451
• CID: 1337194
• Update Time: 2024-08-17

2-Heptanone, 4-(2,6,6-trimethyl-1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-

• Inchi： 1S/C16H28O/c1-6-8-14(11-13(3)17)15-12(2)9-7-10-16(15,4)5/h14H,6-11H2,1-5H3
• InChI Key： LPLNZYXRMABOPF-UHFFFAOYSA-N
• SMILES： CC(=O)CC(C1C(C)(C)CCCC=1C)CCC

Computed Properties

• Exact Mass: 236.21414

Experimental Properties

• Density: 0.877±0.06 g/cm3(Predicted)
• Boiling Point: 311.3±21.0 °C(Predicted)
• PSA: 17.07